(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,3-dimethylanilino)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H21N3S/c1-4-17-8-10-18(11-9-17)21-14-26-22(25-21)19(12-23)13-24-20-7-5-6-15(2)16(20)3/h5-11,13-14,24H,4H2,1-3H3/b19-13-
• InChI Key: HYVFZVGMOBYRED-UYRXBGFRSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC(=C3C)C)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=CC(=C3C)C)/C#N
• Molecular Formula: C22H21N3S
• Molecular Weight: 359.5 g/mol

Description

(Z)-3-((2,3-dimethylphenyl)amino)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile, also known as DMTA, is a synthetic compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. In

Scientific Research Applications

Optical Limiting Materials

Designed and synthesized thiophene dyes, including derivatives similar to the query compound, have shown potential in optoelectronic devices aimed at protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications. Their nonlinear absorption and optical limiting behavior under laser excitation were demonstrated, highlighting their usefulness in photonic devices (Anandan et al., 2018).

Antimicrobial Polymers

Research into methacrylic monomers that incorporate structures similar to the query compound has explored their potential in creating antimicrobial polymers. These polymers exhibit significant antimicrobial activity against a variety of bacteria and yeast, indicating their potential applications in medical coatings and devices (Cuervo-Rodríguez et al., 2019).

Heterocyclic Compound Synthesis

Compounds with structures similar to the query compound have been utilized in the synthesis of new heterocyclic compounds showing potent antifungal agents. This demonstrates the utility of these structures in developing new pharmaceuticals (Gomha & Abdel‐Aziz, 2012).

Organic Sensitizers for Solar Cells

Novel organic sensitizers incorporating structures akin to the query compound have been engineered for solar cell applications. These sensitizers, when anchored onto TiO2 film, exhibited high incident photon to current conversion efficiency, highlighting their role in enhancing solar cell performance (Kim et al., 2006).

Corrosion Inhibition

Thiazoles, similar in structure to the query compound, have been synthesized and evaluated for their ability to inhibit corrosion on copper surfaces. These studies indicate the potential of such compounds in developing effective corrosion inhibitors for metal protection (Farahati et al., 2019).